1-(6-methoxy-1H-indol-3-yl)-2-methylpropan-2-amine
Overview
Description
1-(6-Methoxy-1H-indol-3-yl)-2-methylpropan-2-amine, or 6-MIMP, is an organic compound that has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. 6-MIMP is a derivative of the indole group, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
6-MIMP has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. It has been found to have a variety of biochemical and physiological effects, and has been used in studies of cancer, inflammation, and neurodegenerative diseases. 6-MIMP has also been used in studies of the effects of various drugs on the body.
Mechanism of Action
The exact mechanism of action of 6-MIMP is not fully understood. It is believed that 6-MIMP interacts with various cellular components, such as receptors and enzymes, in order to produce its biochemical and physiological effects. It is thought to act as an agonist at certain receptors, and as an inhibitor of certain enzymes.
Biochemical and Physiological Effects
6-MIMP has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and protect against neurodegenerative diseases. It has also been found to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The use of 6-MIMP in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be purified using column chromatography. It is also relatively stable and can be stored for long periods of time. However, 6-MIMP is not suitable for use in high-throughput experiments, as it is not amenable to automation.
Future Directions
The potential applications of 6-MIMP are still being explored. Further research is needed to better understand its mechanism of action, and to develop more efficient synthesis methods. It is also important to study the effects of 6-MIMP on a variety of diseases and conditions, as well as its potential interactions with other drugs. Additionally, it may be possible to develop methods to use 6-MIMP in high-throughput experiments.
Synthesis Methods
6-MIMP can be synthesized via the reaction of 1-(6-methoxyindol-3-yl)-2-methylpropan-2-ol with ethyl chloroformate in the presence of a base. The reaction is typically conducted in a solvent such as dichloromethane. The resulting product is then purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-methoxy-1H-indol-3-yl)-2-methylpropan-2-amine involves the reaction of 6-methoxyindole with 2-methylpropan-2-amine in the presence of a suitable catalyst.", "Starting Materials": [ "6-methoxyindole", "2-methylpropan-2-amine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 6-methoxyindole in a suitable solvent such as dichloromethane.", "Step 2: Add the catalyst to the solution and stir for a few minutes.", "Step 3: Slowly add 2-methylpropan-2-amine to the reaction mixture while stirring.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter off any solid impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization or column chromatography to obtain the final product, 1-(6-methoxy-1H-indol-3-yl)-2-methylpropan-2-amine." ] } | |
CAS RN |
15467-29-5 |
Product Name |
1-(6-methoxy-1H-indol-3-yl)-2-methylpropan-2-amine |
Molecular Formula |
C13H18N2O |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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